Cas no 946242-77-9 (4-amino-N-benzyl-3-(5-chloro-2-methoxyphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide)

• Product Name: 4-amino-N-benzyl-3-(5-chloro-2-methoxyphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide
• CAS No: 946242-77-9
• MF: C₁₈H₁₆ClN₃O₂S₂
• MW: 405.921540260315
• CID: 5443322
• Update Time: 2025-07-25

4-amino-N-benzyl-3-(5-chloro-2-methoxyphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-benzyl-3-(5-chloro-2-methoxyphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide
• 4-amino-N-benzyl-3-(5-chloro-2-methoxyphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide

• Inchi： 1S/C18H16ClN3O2S2/c1-24-14-8-7-12(19)9-13(14)22-16(20)15(26-18(22)25)17(23)21-10-11-5-3-2-4-6-11/h2-9H,10,20H2,1H3,(H,21,23)
• InChI Key： KHJYABJHNFZMOP-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C(C=1[H])N1C(=S)SC(C(N([H])C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])=O)=C1N([H])[H])OC([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 4-amino-N-benzyl-3-(5-chloro-2-methoxyphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide

Recent Advances in the Study of 4-amino-N-benzyl-3-(5-chloro-2-methoxyphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide (CAS: 946242-77-9)

The compound 4-amino-N-benzyl-3-(5-chloro-2-methoxyphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide (CAS: 946242-77-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative, characterized by its unique structural features, has been the subject of multiple studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its pharmacokinetic properties and target selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the benzyl and methoxyphenyl moieties could significantly enhance the compound's binding affinity to specific protein targets, while maintaining its low cytotoxicity profile. These findings suggest that 946242-77-9 could serve as a promising scaffold for the development of novel therapeutic agents.

In terms of biological activity, preliminary in vitro studies have revealed that 4-amino-N-benzyl-3-(5-chloro-2-methoxyphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide exhibits potent inhibitory effects against several key enzymes involved in inflammatory pathways. Specifically, the compound has shown nanomolar-level inhibition of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-acting anti-inflammatory agent. These results were further corroborated by molecular docking studies, which provided insights into the compound's binding mode within the active sites of these enzymes.

Beyond its anti-inflammatory properties, recent investigations have explored the compound's potential in oncology applications. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 946242-77-9 demonstrated selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the epidermal growth factor receptor (EGFR). The study highlighted the compound's ability to induce apoptosis through the mitochondrial pathway, while showing minimal effects on normal cells, indicating a favorable therapeutic window.

The pharmacokinetic profile of 4-amino-N-benzyl-3-(5-chloro-2-methoxyphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide has also been the subject of recent investigation. Advanced analytical techniques, including LC-MS/MS and microsomal stability assays, have been employed to characterize the compound's metabolic stability, plasma protein binding, and membrane permeability. These studies have provided valuable data for future formulation development and dosing regimen optimization.

Looking forward, researchers are focusing on several key areas for further development of this compound. These include: (1) structure-activity relationship (SAR) studies to optimize potency and selectivity, (2) investigation of potential combination therapies with existing drugs, and (3) preclinical evaluation of toxicity and efficacy in animal models. The unique chemical structure and promising biological activities of 946242-77-9 position it as a compelling candidate for continued research in drug discovery and development.